N-(2,4-difluorophenyl)-2-(4-phenylpiperazin-1-yl)propanamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C19H21F2N3O/c1-14(19(25)22-18-8-7-15(20)13-17(18)21)23-9-11-24(12-10-23)16-5-3-2-4-6-16/h2-8,13-14H,9-12H2,1H3,(H,22,25)
• InChI Key: FFTYJPHKCMXDLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=C(C=C1)F)F)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H21F2N3O
• Molecular Weight: 345.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(4-phenylpiperazin-1-yl)propanamide is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often explored for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-difluorophenyl)-2-(4-phenylpiperazin-1-yl)propanamide typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with a suitable dihalide.

Introduction of the Phenyl Group: The phenyl group can be introduced via a nucleophilic substitution reaction using phenyl halides.

Attachment of the Difluorophenyl Group: The difluorophenyl group can be attached through a coupling reaction with a suitable difluorophenyl precursor.

Formation of the Propanamide Moiety: The final step involves the formation of the propanamide moiety through an amide coupling reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-difluorophenyl)-2-(4-phenylpiperazin-1-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated reagents in the presence of a base or acid catalyst.

Major Products Formed

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or anti-cancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-(4-phenylpiperazin-1-yl)propanamide would involve its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-difluorophenyl)-2-(4-methylpiperazin-1-yl)propanamide
• N-(2,4-difluorophenyl)-2-(4-ethylpiperazin-1-yl)propanamide
• N-(2,4-difluorophenyl)-2-(4-isopropylpiperazin-1-yl)propanamide

Uniqueness

N-(2,4-difluorophenyl)-2-(4-phenylpiperazin-1-yl)propanamide is unique due to the presence of the phenyl group attached to the piperazine ring, which may confer distinct pharmacological properties compared to its analogs. This structural feature could influence its binding affinity to molecular targets and its overall biological activity.